Cas no 944257-85-6 (3-(3-methoxyphenyl)thiophene-2-carboxylic acid)

3-(3-Methoxyphenyl)thiophene-2-carboxylic acid is a versatile heterocyclic compound featuring a thiophene core substituted with a methoxyphenyl group and a carboxylic acid functionality. This structure imparts unique electronic and steric properties, making it valuable as an intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and functional materials. The methoxy group enhances solubility and modulates reactivity, while the carboxylic acid allows for further derivatization via esterification, amidation, or metal coordination. Its well-defined aromatic system contributes to stability and predictable reactivity, facilitating its use in cross-coupling reactions and as a building block for complex molecular architectures. The compound is typically characterized by HPLC, NMR, and mass spectrometry for purity verification.

3-(3-methoxyphenyl)thiophene-2-carboxylic acid structure

944257-85-6 structure

Product Name:3-(3-methoxyphenyl)thiophene-2-carboxylic acid

CAS No:944257-85-6

MF:C₁₂H₁₀O₃S

MW:234.271002292633

CID:2142000

PubChem ID:43145230

Update Time:2025-06-08

3-(3-methoxyphenyl)thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 3-[3-(methyloxy)phenyl]-2-thiophenecarboxylic acid
- 3-(3-methoxyphenyl)thiophene-2-carboxylic acid
- BEJHIXDPKAPBSL-UHFFFAOYSA-N
- 3-(3-methoxy-phenyl)-thiophene-2-carboxylic acid
- Inchi： 1S/C12H10O3S/c1-15-9-4-2-3-8(7-9)10-5-6-16-11(10)12(13)14/h2-7H,1H3,(H,13,14)
- InChI Key： BEJHIXDPKAPBSL-UHFFFAOYSA-N
- SMILES： S1C=CC(=C1C(=O)O)C1C=CC=C(C=1)OC

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 257
Topological Polar Surface Area: 74.8

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